2-{5-benzyl-4,6-dioxo-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraen-3-yl}-N-(2,5-dimethylphenyl)acetamide

• IUPAC Name: 2-(5-benzyl-4,6-dioxo-8-thia-3,5-diazatricyclo[7.4.0.02,7]tridecan-3-yl)-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C27H31N3O3S/c1-17-12-13-18(2)21(14-17)28-23(31)16-29-24-20-10-6-7-11-22(20)34-25(24)26(32)30(27(29)33)15-19-8-4-3-5-9-19/h3-5,8-9,12-14,20,22,24-25H,6-7,10-11,15-16H2,1-2H3,(H,28,31)
• InChI Key: WMDXERLPBDNJAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C3C4CCCCC4SC3C(=O)N(C2=O)CC5=CC=CC=C5
• Molecular Formula: C27H31N3O3S
• Molecular Weight: 477.6 g/mol

Description

2-{5-benzyl-4,6-dioxo-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraen-3-yl}-N-(2,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C27H23N3O3S and its molecular weight is 469.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Applications :The research domain often explores the synthesis of complex chemical compounds for potential biological and medicinal applications. For example, studies on the synthesis and evaluation of thiazolidinone derivatives and tetrahydro-1H-benzo[d][1,5]diazepine derivatives illustrate the interest in developing compounds with significant anti-inflammatory and broad biological activities, respectively. These compounds are synthesized through various chemical reactions, including multicomponent reactions, and are evaluated for their biological activities, such as antimicrobial, antitumor, and anti-inflammatory effects (Nikalje et al., 2015); (Shaabani et al., 2009).

Chemical Synthesis and Characterization :In the realm of chemical synthesis, researchers develop novel methodologies for creating complex molecules. For instance, the development of a one-pot synthesis method for benzodiazepine derivatives showcases the interest in efficient synthetic routes for pharmacologically relevant structures. Such studies not only focus on the synthesis but also on the detailed characterization and potential applications of the synthesized compounds, highlighting their significance in therapeutic applications (Shaabani et al., 2009).

Potential Therapeutic Applications :The synthesized compounds are often evaluated for their potential therapeutic applications. For instance, the exploration of thiazole and pyrazole derivatives based on a tetrahydrobenzothiophene moiety for antimicrobial activities underlines the ongoing search for new therapeutic agents. Such studies contribute to the understanding of the structure-activity relationships and the potential of novel compounds in treating various diseases (Gouda et al., 2010).